Cas no 2034444-88-5 (N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide)

• Product Name: N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide
• CAS No: 2034444-88-5
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• CID: 6159644
• PubChem ID: 92084321
• Update Time: 2025-06-15

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• AKOS026689581
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-(2-methoxyethoxy)pyridine-4-carboxamide
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-(2-methoxyethoxy)pyridine-4-carboxamide
• F6475-2505
• 2034444-88-5

• Inchi： 1S/C16H22N4O3/c1-12-10-13(2)20(19-12)7-6-18-16(21)14-4-5-17-15(11-14)23-9-8-22-3/h4-5,10-11H,6-9H2,1-3H3,(H,18,21)
• InChI Key： LMOZHXIMBOGNFM-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=C(C=CN=1)C(NCCN1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 318.16919058g/mol
• Monoisotopic Mass: 318.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.3Ų

Additional information on N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide

Introduction to N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034444-88-5)

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 2034444-88-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique combination of functional groups in its structure, including the dimethyl-1H-pyrazol-1-yl moiety and the isonicotinamide backbone, contributes to its potential as a lead compound in drug discovery.

The dimethyl-1H-pyrazol-1-yl group is a heterocyclic aromatic ring system that is known for its ability to interact with various biological targets. This moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. In particular, pyrazole derivatives have shown significant promise in the development of antiviral, anti-inflammatory, and anticancer agents. The presence of two methyl groups at the 3 and 5 positions enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes, thereby increasing its bioavailability.

The isonicotinamide portion of the molecule provides a basic nitrogen atom that can form hydrogen bonds with acidic residues in biological targets. This feature is particularly important for drugs that need to interact with enzymes or receptors with acidic binding pockets. Additionally, the methoxyethoxy group at the 2-position introduces a polar region that can enhance solubility and binding affinity. These structural features collectively contribute to the compound's potential as a pharmacological agent.

Recent research has highlighted the importance of understanding the structural and functional relationships in drug design. Computational modeling and experimental studies have shown that small modifications in the structure of N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide can significantly alter its biological activity. For instance, studies have demonstrated that optimizing the length and composition of the aliphatic chain can enhance binding affinity to specific targets. This underscores the need for detailed structural analysis and rational drug design strategies.

In addition to its potential as a standalone therapeutic agent, N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide may also serve as a scaffold for further derivatization. Medicinal chemists often use such compounds as starting points for generating libraries of analogs with tailored properties. By systematically modifying specific functional groups, researchers can explore new chemical spaces and identify compounds with improved pharmacokinetic profiles or enhanced target specificity.

The synthesis of N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, condensation reactions, and protecting group chemistry. Advances in synthetic methodologies have enabled more efficient and scalable production of complex molecules like this one. These improvements are crucial for moving promising candidates from laboratory research to clinical development.

The pharmacological evaluation of N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide has revealed several interesting properties. In vitro studies have shown that it interacts with various enzymes and receptors, suggesting multiple potential therapeutic applications. For example, preliminary data indicate that it may inhibit certain kinases involved in cancer progression or modulate neurotransmitter receptors relevant to central nervous system disorders. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide exemplifies how fundamental research in organic chemistry can lead to innovative therapeutic strategies. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034444-88-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for drug discovery and development. With ongoing research aimed at optimizing its properties and exploring new applications, this molecule represents an exciting frontier in medicinal chemistry.